CID 78060782

• Molecular Formula: GeNb5
• Molecular Weight: 537.16 g/mol
• InChI: InChI=1S/Ge.5Nb
• InChI Key: BXQAFSHGDKVRFR-UHFFFAOYSA-N
• Canonical SMILES: [Ge].[Nb].[Nb].[Nb].[Nb].[Nb]

Description

The compound with the identifier “CID 78060782” is a chemical entity listed in the PubChem database. PubChem is a comprehensive resource for chemical information, providing details on the structure, properties, and biological activities of various compounds. This compound is a unique compound with specific chemical and physical properties that make it of interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CID 78060782 involves a series of chemical reactions that require precise conditions and reagents. The exact synthetic route can vary, but it typically involves the following steps:

Initial Reactants: The synthesis begins with the selection of appropriate starting materials, which are chosen based on the desired chemical structure of this compound.

Reaction Conditions: The reactions are carried out under controlled conditions, including specific temperatures, pressures, and pH levels. Catalysts may be used to facilitate the reactions.

Purification: After the reactions are complete, the product is purified using techniques such as crystallization, distillation, or chromatography to obtain a high-purity compound.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up to meet demand. This involves optimizing the synthetic route to maximize yield and minimize costs. Industrial production methods may include:

Batch Processing: Large quantities of reactants are processed in batches, with careful monitoring of reaction conditions to ensure consistency.

Continuous Processing: Reactants are continuously fed into a reactor, and the product is continuously removed. This method can be more efficient and cost-effective for large-scale production.

Chemical Reactions Analysis

Types of Reactions

CID 78060782 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form new products, often involving the addition of oxygen atoms.

Reduction: Reduction reactions involve the removal of oxygen or the addition of hydrogen, leading to different chemical species.

Substitution: In substitution reactions, one functional group in the compound is replaced by another, altering its chemical properties.

Common Reagents and Conditions

The reactions involving this compound typically require specific reagents and conditions:

Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reducing Agents: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Catalysts: Catalysts like palladium on carbon or platinum may be employed to speed up the reactions.

Major Products Formed

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. These products can include various oxidized, reduced, or substituted derivatives of the original compound.

Scientific Research Applications

CID 78060782 has a wide range of applications in scientific research, including:

Chemistry: The compound is used as a reagent in organic synthesis, helping to create new chemical entities.

Biology: In biological research, this compound may be used to study cellular processes and biochemical pathways.

Industry: this compound is used in various industrial processes, including the manufacture of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of CID 78060782 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context in which the compound is used.